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Compound of Interest

3-(4-Amino-phenyl)-pyrrolidine-
2,5-dione

cat. No.: B1210961

Compound Name:

An In-depth Technical Guide to 3-(4-Amino-
phenyl)-pyrrolidine-2,5-dione

This technical guide provides a comprehensive overview of the chemical properties, structure,
and available data for 3-(4-Amino-phenyl)-pyrrolidine-2,5-dione, tailored for researchers,
scientists, and professionals in drug development.

Chemical Properties and Identification

3-(4-Amino-phenyl)-pyrrolidine-2,5-dione is a solid organic compound. Its key identifying and
physical properties are summarized in the table below.

Property Value Reference
Molecular Formula C10H10N202 [1112][3]
Molecular Weight 190.20 g/mol [2][3]

CAS Number 32856-49-8 [1]

Physical Form Solid

MDL Number MFCDO00874533 [3]
PubChem Substance ID 329784376 [3]
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Chemical Structure

The structure of 3-(4-Amino-phenyl)-pyrrolidine-2,5-dione consists of a central pyrrolidine-
2,5-dione ring substituted with an aminophenyl group at the third position.

IUPAC Name: 3-(4-aminophenyl)pyrrolidine-2,5-dione

Synonyms: 2,5-Pyrrolidinedione, 3-(4-aminophenyl)-, 3-(4-Amino-phenyl)-pyrrolidine-2,5-
dione[1]

SMILES String: Nclccc(ccl)C2CC(=0O)NC2=0

INChl Key: AFLGSUFOCCZEEZ-UHFFFAOYSA-N
2D representation of 3-(4-Amino-phenyl)-pyrrolidine-2,5-dione.

Experimental Protocols

Detailed experimental protocols for the synthesis of 3-(4-Amino-phenyl)-pyrrolidine-2,5-
dione were not found in the provided search results. However, a general approach to the
synthesis of substituted pyrrolidines involves a [3+2]-cycloaddition of azomethine ylides with
electron-deficient alkenes.[4] Another general method for synthesizing N-aryl-substituted
azacycles involves the reaction of arylamines with cyclic ethers.[5]

For the characterization of the final product, standard analytical techniques would be
employed. These include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the carbon and proton
framework of the molecule.[6][7]

e Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the
amine (NHz) and carbonyl (C=0) groups.[6][7]

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of
the compound.[6][7]
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General Analytical Workflow
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A typical workflow for the analysis of a synthesized chemical compound.

Biological Activity and Potential Applications

The pyrrolidine-2,5-dione scaffold is of significant interest in medicinal chemistry and drug
discovery.[8] Derivatives of this structure have been investigated for a range of biological

activities.

Notably, some 4-amino-3-chloro-1H-pyrrole-2,5-dione derivatives have been designed and
synthesized as potential tyrosine kinase inhibitors, with some showing the ability to inhibit the
growth of cancer cell lines.[9] Additionally, other derivatives of pyrrolidine-2,5-dione have been
studied as potential multi-target anti-inflammatory agents.
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The broader class of pyrrolidine-containing compounds is prevalent in many FDA-approved
drugs, highlighting the importance of this heterocyclic moiety in the development of new
therapeutic agents.[4]

Potential Signaling Pathway Interaction
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Hypothesized inhibition of a tyrosine kinase signaling pathway.

Safety Information

According to available safety data, 3-(4-amino-phenyl)-pyrrolidine-2,5-dione is classified with
the GHSO7 pictogram, indicating it may cause skin irritation or sensitization, or is harmful if
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swallowed. The hazard statements associated with this compound are H302 (Harmful if
swallowed) and H317 (May cause an allergic skin reaction). Appropriate personal protective
equipment should be used when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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